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Compound of Interest

Compound Name: (3R)‐Adonirubin

Cat. No.: B1148410 Get Quote

Introduction: (3R)-Adonirubin, a red-orange ketocarotenoid, is a fascinating molecule with

significant potential in the fields of biotechnology and pharmacology. As a biosynthetic

intermediate in the astaxanthin pathway, it shares many of the beneficial biological activities of

its more famous precursor, including potent antioxidant, anti-inflammatory, and anti-cancer

properties. This technical guide provides researchers, scientists, and drug development

professionals with a comprehensive overview of (3R)-Adonirubin, focusing on its chemical

properties, biological functions, and relevant experimental protocols. While the specific (3R)

stereoisomer is of particular interest for stereoselective bioactivity studies, it is important to note

that a distinct CAS number for this isomer is not readily available in public databases. The CAS

number 4418-72-8 is commonly assigned to adonirubin, often referring to the racemic mixture

((3RS)-Adonirubin) or the (3S)-isomer, also known as phoenicoxanthin.[1][2][3] The molecular

formula for adonirubin is C40H52O3.[1][2][3]

Physicochemical Properties and Identification
A summary of the key physicochemical properties of adonirubin is presented in the table below.

This data is crucial for its extraction, purification, and characterization.
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Property Value Reference

CAS Number
4418-72-8 (generally for

adonirubin/racemic mixture)
[1][2][3]

Molecular Formula C40H52O3 [1][2][3]

Molecular Weight 580.85 g/mol [3]

Appearance Red-orange solid [3]

Solubility Soluble in DMSO [3]

Synonyms

Phoenicoxanthin, (3S)-3-

Hydroxy-β,β-carotene-4,4'-

dione, 3-Hydroxycanthaxanthin

[2][3][4]

Biological Activities and Potential Therapeutic
Applications
Adonirubin has demonstrated a range of biological activities that make it a compound of

interest for further investigation. Its antioxidant capacity is a cornerstone of its therapeutic

potential, contributing to its anti-tumor and anti-carcinogenic effects.
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Biological Activity Description Key Findings References

Antioxidant

Adonirubin effectively

quenches singlet

oxygen and inhibits

lipid peroxidation.

Its antioxidant activity

is comparable to that

of astaxanthin.

[5]

Anti-tumor Promoting

It has been shown to

inhibit the activation of

the Epstein-Barr virus

early antigen, a

marker for tumor

promotion.

Adonirubin exhibits

significant inhibitory

effects in in vitro

assays.

[5]

Anti-carcinogenic

Studies have

indicated its potential

to suppress

carcinogenesis in

animal models.

It has shown efficacy

in mouse skin tumor

models.

[5]

Signaling Pathways
The biological effects of adonirubin are likely mediated through the modulation of key cellular

signaling pathways. While direct evidence for (3R)-Adonirubin is still emerging, the activities of

structurally related carotenoids, such as astaxanthin and adonixanthin, provide strong

indications of the pathways involved.

Proposed Nrf2-Mediated Antioxidant Response
The Keap1-Nrf2 pathway is a critical regulator of cellular antioxidant defenses.[6][7]

Carotenoids, including adonixanthin, have been shown to activate Nrf2, leading to the

transcription of antioxidant and detoxification genes. It is highly probable that adonirubin also

activates this protective pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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